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Compound of Interest

Compound Name: AR-C118925XX

Cat. No.: B605563 Get Quote

Preparation of AR-C118925XX Stock Solution for
In Vitro Assays
For Researchers, Scientists, and Drug Development Professionals

Introduction
AR-C118925XX is a potent, selective, and competitive antagonist of the P2Y₂ receptor, a G

protein-coupled receptor activated by ATP and UTP.[1][2] Its utility in studying purinergic

signaling pathways makes it a valuable tool in various research areas, including inflammation,

cancer, and fibrosis.[3][4][5] Proper preparation of a stock solution is the first critical step for

reliable and reproducible results in in vitro experiments. This document provides a detailed

protocol for the preparation, storage, and handling of AR-C118925XX stock solutions.

Quantitative Data Summary
A clear understanding of the physicochemical properties of AR-C118925XX is essential for

accurate stock solution preparation. The key quantitative data are summarized in the table

below.
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Property Value Source

Molecular Weight 537.59 g/mol [1][6]

Formula C₂₈H₂₃N₇O₃S [1][6]

Purity ≥97% (HPLC) [1]

Solubility in DMSO
Soluble to 100 mM (53.76

mg/mL)
[1]

Solubility in Aqueous Buffer

(pH 7.4)
124 µM [2][7][8]

CAS Number 216657-60-2 [1]

Experimental Protocol: Preparation of a 100 mM
DMSO Stock Solution
This protocol outlines the steps to prepare a 100 mM stock solution of AR-C118925XX in

Dimethyl Sulfoxide (DMSO).

Materials:

AR-C118925XX powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Acclimatization: Before opening, allow the vial of AR-C118925XX powder to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the compound.

Weighing: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh the

desired amount of AR-C118925XX powder. For example, to prepare 1 mL of a 100 mM stock

solution, weigh out 53.76 mg of the compound.

Solvent Addition: Based on the molecular weight of 537.59 g/mol , calculate the volume of

DMSO required to achieve the desired stock concentration. To prepare a 100 mM stock

solution with 53.76 mg of AR-C118925XX, add 1 mL of anhydrous DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) or sonication can be used to

aid dissolution if necessary.[9][10] Visually inspect the solution to ensure there are no visible

particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile, amber vials.[10][11]

Storage Conditions: Store the aliquoted stock solution at -20°C for short-term storage (up to

1 month) or at -80°C for long-term storage (up to 6 months).[10][11] Always protect the

solution from light.[10]

Note on Batch Specific Molecular Weight: The molecular weight can vary slightly between

batches due to hydration. For the most accurate stock solution preparation, always refer to the

batch-specific molecular weight provided on the product's Certificate of Analysis.

Signaling Pathway and Experimental Workflow
Diagrams
To visualize the experimental process and the compound's mechanism of action, the following

diagrams have been generated.
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AR-C118925XX Stock Solution Preparation Workflow
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Caption: Workflow for preparing AR-C118925XX stock solution.
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AR-C118925XX Mechanism of Action

P2Y₂ Receptor Signaling Pathway Inhibition by AR-C118925XX
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Caption: AR-C118925XX as a competitive antagonist of the P2Y₂ receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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